3-O-(2-Cyanoethyl)-25-hydroxyvitaMin D3
3-O-(2-Cyanoethyl)-25-hydroxyvitaMin D3
Brand Name:
Vulcanchem
CAS No.:
133191-10-3
VCID:
VC0177114
InChI:
InChI=1S/C30H47NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-18,20-21H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCC#N)C
Molecular Formula:
C30H47NO2
Molecular Weight:
453.711
3-O-(2-Cyanoethyl)-25-hydroxyvitaMin D3
CAS No.: 133191-10-3
Main Products
VCID: VC0177114
Molecular Formula: C30H47NO2
Molecular Weight: 453.711
| CAS No. | 133191-10-3 |
|---|---|
| Product Name | 3-O-(2-Cyanoethyl)-25-hydroxyvitaMin D3 |
| Molecular Formula | C30H47NO2 |
| Molecular Weight | 453.711 |
| IUPAC Name | 3-[(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C30H47NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-18,20-21H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1 |
| Standard InChIKey | VXNVXRGKZRCQFZ-BAUWAPLESA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCC#N)C |
| Synonyms | 3-O-(2-Cyanoethyl)-25-hydroxyvitaMin D3 |
| Last Modified | Aug 20 2021 |
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